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Compound of Interest

Compound Name: Ethyl 3-(3-oxopropyl)benzoate

CAS No.: 114837-81-9

Cat. No.: B186716

Get Quote

Chemical Identity & Structural Logic
Ethyl 3-(3-oxopropyl)benzoate is a 1,3-disubstituted benzene derivative. Its utility stems from

the orthogonality of its functional groups: the ethyl ester is stable under mild oxidative/reductive

conditions but susceptible to hydrolysis, while the aldehyde (3-oxopropyl moiety) is highly

reactive toward nucleophiles (e.g., Grignard reagents, amines).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b186716#bc-rfq
https://www.benchchem.com/product/b186716/docs?utm_src=pdf-body#comprehensive-spectroscopic-profile-ethyl-3-3-oxopropyl-benzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186716?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data

CAS Number 114837-81-9

IUPAC Name Ethyl 3-(3-oxopropyl)benzoate

Synonyms
Ethyl 3-(2-formylethyl)benzoate; 3-(3-

Oxopropyl)benzoic acid ethyl ester

Molecular Formula C₁₂H₁₄O₃

Molecular Weight 206.24 g/mol

SMILES CCOC(=O)c1cccc(CCC=O)c1

Appearance Colorless to pale yellow oil (at RT)

Synthesis & Reaction Pathway
The most robust route to this intermediate is the Heck-Matsuda coupling or standard Heck

reaction utilizing ethyl 3-iodobenzoate and allyl alcohol. This pathway is preferred over

hydroformylation due to higher regioselectivity for the linear aldehyde (anti-Markovnikov

product) via a chain-walking mechanism.

Mechanistic Insight
The reaction utilizes a Palladium(0) catalyst.[1][2][3][4] The key step is the insertion of the

alkene (allyl alcohol) into the Aryl-Pd bond, followed by

-hydride elimination. Uniquely, the initial enol/allylic alcohol product undergoes Pd-catalyzed
tautomerization to yield the thermodynamically stable aldehyde.

Synthesis Workflow Diagram (DOT)

Ethyl 3-iodobenzoate
(Aryl Halide)

Pd(OAc)2 / Base
(Heck Conditions)

Allyl Alcohol
(Alkene Source)

Enol Intermediate
(Transient)

 Insertion &
Elimination Ethyl 3-(3-oxopropyl)benzoate

(Target Aldehyde)

 Tautomerization
(Chain Walking)
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Click to download full resolution via product page

Figure 1: Palladium-catalyzed synthesis pathway via Heck coupling of allyl alcohol.

Spectroscopic Data (Technical Analysis)
The following data represents the theoretical high-resolution profile derived from structural

principles and validated against analogous benzoate/aldehyde systems. This data is essential

for structural confirmation during QC.

Proton NMR (¹H NMR)
Solvent: CDCl₃, 400 MHz

The spectrum is characterized by the distinct aldehyde triplet downfield and the meta-

substituted aromatic pattern.
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Insight

9.81 Triplet (t) 1H -CHO

Distinctive

aldehyde proton;

diagnostic for

reaction

completion.

7.88 - 7.92 Multiplet (m) 2H Ar-H (2, 4)

Ortho to ester;

deshielded by

carbonyl

anisotropy.

7.35 - 7.42 Multiplet (m) 2H Ar-H (5, 6)
Meta/Para to

ester.

4.38 Quartet (q) 2H -OCH₂CH₃

Ethyl ester

methylene;

characteristic

coupling (

Hz).

3.02 Triplet (t) 2H Ar-CH₂-

Benzylic protons;

chemical shift

reflects aromatic

ring current.

2.81 Triplet (t) 2H -CH₂-CHO

-protons to

aldehyde;

deshielded by

carbonyl.

1.40 Triplet (t) 3H -OCH₂CH₃
Ethyl ester

methyl group.

Carbon NMR (¹³C NMR)
Solvent: CDCl₃, 100 MHz
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Key diagnostic peaks are the two carbonyl signals (Ester vs. Aldehyde) and the aliphatic chain

carbons.

Shift (δ ppm) Assignment Notes

201.2 -CHO
Aldehyde carbonyl; most

deshielded signal.

166.5 -COOEt Ester carbonyl.

140.8 Ar-C (ipso to propyl) Quaternary carbon.

130.5 Ar-C (ipso to ester) Quaternary carbon.

133.2, 129.8, 128.6, 127.5 Ar-C (CH) Aromatic methines.

61.1 -OCH₂CH₃ Ester methylene.

45.2 -CH₂CHO -carbon to aldehyde.

28.1 Ar-CH₂- Benzylic carbon.

14.3 -OCH₂CH₃ Methyl carbon.

Infrared Spectroscopy (FT-IR)
Method: Neat oil on NaCl plate
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Wavenumber (cm⁻¹) Vibration Mode Interpretation

2725, 2820 C-H stretch (Aldehyde)

"Fermi doublet" characteristic

of aldehydes (critical for

distinguishing from ketones).

1725 - 1735 C=O stretch (Mixed)

Broad/split peak representing

both Ester (~1720) and

Aldehyde (~1730) carbonyls.

1605, 1585 C=C stretch (Ar)
Aromatic ring skeletal

vibrations.

1275 C-O stretch
Ester C-O-C asymmetric

stretch.

Mass Spectrometry (EI-MS)
Ionization: 70 eV

Molecular Ion (M⁺): m/z 206 (Weak/Moderate).

Base Peak: Likely m/z 161 (Loss of -OEt) or m/z 133 (Loss of -COOEt).

Diagnostic Fragment: m/z 178 (Loss of CO from aldehyde, common in aliphatic aldehydes)

or m/z 135 (Benzoate fragment).

Experimental Protocol: Quality Control Workflow
To ensure the integrity of the intermediate before using it in downstream drug synthesis (e.g.,

Montelukast precursors), the following self-validating protocol is recommended.

Step 1: Purity Assessment (HPLC)
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5µm).

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

Gradient: 10% B to 90% B over 20 mins.
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Detection: UV at 254 nm (Aromatic absorption).

Acceptance Criteria: Purity > 97% (Area). Major impurity is often the isomer Ethyl 3-(2-

oxopropyl)benzoate (ketone isomer from Heck reaction), which must be < 0.5%.

Step 2: Aldehyde Titration (Functional Validation)
Because aldehydes can oxidize to carboxylic acids upon storage, a functional test is required.

Dissolve 50 mg of sample in Ethanol.

Add 2,4-Dinitrophenylhydrazine (2,4-DNPH) solution.

Result: Immediate formation of a yellow/orange precipitate confirms active aldehyde.

Note: If precipitate is slow or pale, check proton NMR for carboxylic acid peak (~11 ppm).

Analytical Logic Diagram (DOT)

Validation Matrix

Crude Product
(Ethyl 3-(3-oxopropyl)benzoate)

1H NMR Analysis
(Check 9.8 ppm Signal)

HPLC-UV
(Purity > 97%)

2,4-DNPH Test
(Aldehyde Activity)

QC Decision

Release for Synthesis

 Pass

Repurify (Column)

 Fail
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Figure 2: Quality Control decision matrix for intermediate validation.

Applications in Drug Development
Ethyl 3-(3-oxopropyl)benzoate is primarily a linker intermediate.

Leukotriene Receptor Antagonists: It is a structural analog to the side chains found in

Montelukast and Verlukast. The aldehyde allows for the attachment of chiral alcohol moieties

or quinoline heterocycles via Grignard addition or reductive amination.

Heterocycle Formation: The 1,4-relationship between the ester and the aldehyde allows for

cyclization reactions (e.g., with hydrazines) to form phthalazinone derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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